Cas no 404384-36-7 (2,4-Diiodo-6-(pentyloxy)-3H-xanthen-3-one)

• Product Name: 2,4-Diiodo-6-(pentyloxy)-3H-xanthen-3-one
• CAS No: 404384-36-7
• MF: C₁₈H₁₆I₂O₃
• MW: 534.126790046692
• CID: 2632050
• PubChem ID: 71363352
• Update Time: 2025-04-21

2,4-Diiodo-6-(pentyloxy)-3H-xanthen-3-one Chemical and Physical Properties

Names and Identifiers

• 2,4-diiodo-6-pentoxyxanthen-3-one
• DTXSID90786922
• 2,4-Diiodo-6-(pentyloxy)-3H-xanthen-3-one
• 404384-36-7

• Inchi： 1S/C18H16I2O3/c1-2-3-4-7-22-13-6-5-11-8-12-9-14(19)17(21)16(20)18(12)23-15(11)10-13/h5-6,8-10H,2-4,7H2,1H3
• InChI Key： WJKPOZIXYMOSJD-UHFFFAOYSA-N
• SMILES： IC1C(C(=CC2C=1OC1C=C(C=CC=1C=2)OCCCCC)I)=O

Computed Properties

• Exact Mass: 533.91889Da
• Monoisotopic Mass: 533.91889Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 35.5Ų